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Compound of Interest

Compound Name: YM17E

Cat. No.: B1663843 Get Quote

Despite a definitive chemical identity, the functional and biological characteristics of the

compound designated as YM17E remain largely undocumented in publicly accessible scientific

literature. While its fundamental properties such as CAS number and molecular weight are

established, a comprehensive understanding of its mechanism of action, associated signaling

pathways, and experimental applications is conspicuously absent.

This technical overview serves to consolidate the known information for YM17E and highlight

the current knowledge gap for researchers, scientists, and drug development professionals.

Core Compound Identification
A crucial first step in the characterization of any chemical entity is the establishment of its

unique identifiers and fundamental physicochemical properties. For YM17E, the following data

points have been confirmed:

Parameter Value

CAS Number 148991-18-8

Molecular Weight 441.4 g/mol

This information provides a solid foundation for the unambiguous identification of YM17E in

experimental and regulatory contexts. However, beyond these basic descriptors, the scientific

narrative comes to an abrupt halt.
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The Search for a Mechanism of Action and
Biological Role
Extensive searches of scientific databases and research publications for "YM17E" have failed

to yield specific information regarding its biological activity. Inquiries into its potential

mechanism of action, involvement in cellular signaling pathways, and data from experimental

protocols have not returned relevant results.

It is noteworthy that the "YM" prefix is common to a series of compounds developed by

Yamanouchi Pharmaceutical Co., Ltd. (now part of Astellas Pharma Inc.), each with distinct

biological targets. For instance, compounds such as YM-617, an α1-adrenoceptor antagonist,

and YM905, a muscarinic M3-receptor antagonist, have been documented in scientific

literature. However, no such characterization is readily available for YM17E, suggesting it may

be a compound that was synthesized but not extensively studied, or that research pertaining to

it is not publicly disclosed.

Navigating the Information Void
The absence of detailed information on YM17E presents a significant challenge for

researchers. Without established knowledge of its biological target or effects, designing

experiments or considering it for drug development purposes is speculative at best.

For professionals seeking to work with or investigate YM17E, the following steps are

recommended:

Verification of the Identifier: Double-check the compound identifier to ensure "YM17E" is

accurate and not a typographical error.

Internal Data Review: If YM17E was sourced from a commercial or internal chemical library,

consult any accompanying documentation or internal databases for proprietary research

findings.

Broad Experimental Screening: In the absence of a known target, initial investigation would

require broad-spectrum screening assays to elucidate its potential biological activities.
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Until further research is published, YM17E remains an enigmatic entity within the vast

landscape of chemical compounds. Its defined chemical structure, represented by its CAS

number and molecular weight, stands in stark contrast to the complete lack of information

regarding its biological function.

To cite this document: BenchChem. [Unraveling YM17E: A Compound Shrouded in
Obscurity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663843#ym17e-cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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